Cas no 56881-21-1 (Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate)

• Product Name: Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate
• CAS No: 56881-21-1
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• MDL: MFCD00096361
• CID: 946077
• PubChem ID: 2820821
• Update Time: 2025-04-19

Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-aminothieno[2,3-b]pyrazine-6-carboxylate
• JLBXHMLWNKGFAV-UHFFFAOYSA-N
• SBB096507
• RP05298
• ST2406992
• AX8159581
• Y9505
• Ethyl 7-amino-thieno[2,3-b]pyrazine-6-carboxylate
• ethyl 7-aminothiopheno[4,5-b]pyrazine-6-carboxylate
• Ethyl 7-Aminothieno2,3-bpyrazine-6-carboxylate

• MDL： MFCD00096361
• Inchi： 1S/C9H9N3O2S/c1-2-14-9(13)7-5(10)6-8(15-7)12-4-3-11-6/h3-4H,2,10H2,1H3
• InChI Key： JLBXHMLWNKGFAV-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)OCC)N)=NC=CN=2

Computed Properties

• Exact Mass: 223.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-121 ºC
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 106.34000
• LogP: 2.03140